Cas no 1261517-00-3 (3-Bromo-5-iodobenzenesulfonamide)
3-Bromo-5-iodobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-iodobenzenesulfonamide
-
- Inchi: 1S/C6H5BrINO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11)
- InChI Key: FRQICJMXLQTEGC-UHFFFAOYSA-N
- SMILES: IC1=CC(=CC(=C1)S(N)(=O)=O)Br
Computed Properties
- Exact Mass: 360.82691 g/mol
- Monoisotopic Mass: 360.82691 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 361.99
- XLogP3: 1.8
- Topological Polar Surface Area: 68.5
3-Bromo-5-iodobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013032797-1g |
3-Bromo-5-iodobenzenesulfonamide |
1261517-00-3 | 97% | 1g |
$1579.40 | 2023-09-03 |
3-Bromo-5-iodobenzenesulfonamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-Bromo-5-iodobenzenesulfonamide
Comprehensive Overview of 3-Bromo-5-iodobenzenesulfonamide (CAS No. 1261517-00-3): Properties, Applications, and Industry Relevance
3-Bromo-5-iodobenzenesulfonamide (CAS No. 1261517-00-3) is a halogenated benzenesulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both bromo and iodo substituents on the benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C6H5BrINO2S, reflects its potential for diverse chemical modifications, making it a focal point for researchers exploring sulfonamide-based drug discovery and cross-coupling reactions.
In recent years, the demand for halogenated aromatic compounds like 3-Bromo-5-iodobenzenesulfonamide has surged, driven by their applications in medicinal chemistry and material science. The compound's dual halogen functionality enables selective C-C bond formation via Suzuki-Miyaura or Buchwald-Hartwig couplings, aligning with the industry's shift toward green chemistry and atom-efficient synthesis. Researchers frequently search for "1261517-00-3 supplier" or "3-Bromo-5-iodobenzenesulfonamide synthesis protocol," highlighting its commercial and academic relevance.
The physicochemical properties of 3-Bromo-5-iodobenzenesulfonamide include a molecular weight of 362.97 g/mol and moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Its stability under inert atmospheres makes it suitable for high-temperature reactions, a feature often queried in forums discussing "thermal stability of halogenated sulfonamides." Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its purity, with the iodo and bromo substituents providing distinct spectroscopic signatures.
From an application standpoint, 3-Bromo-5-iodobenzenesulfonamide is pivotal in designing enzyme inhibitors, particularly those targeting carbonic anhydrases—a hot topic in cancer therapy research. Its sulfonamide moiety acts as a zinc-binding group, a trait exploited in developing anticancer agents and antibacterial compounds. Searches for "sulfonamide derivatives in drug design" or "1261517-00-3 biological activity" underscore its therapeutic potential. Additionally, the compound's role in PET radiotracer development (due to the iodine-125 isotope compatibility) is another trending subtopic in nuclear medicine circles.
Environmental and regulatory considerations for 3-Bromo-5-iodobenzenesulfonamide are equally critical. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in "halogenated compound safety" discussions. The compound's biodegradability and ecotoxicological profile remain under study, reflecting the broader industry focus on sustainable chemical practices.
In summary, 3-Bromo-5-iodobenzenesulfonamide (CAS No. 1261517-00-3) exemplifies the intersection of structural versatility and functional utility in modern chemistry. Its relevance spans drug discovery, catalysis, and material innovation, addressing key queries like "how to purify 3-Bromo-5-iodobenzenesulfonamide" or "alternative halogenated intermediates." As research advances, this compound is poised to remain a cornerstone in specialty chemical applications.
1261517-00-3 (3-Bromo-5-iodobenzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)